Cas no 122350-74-7 (10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one, 5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)- (9CI))

10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one, 5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)- (9CI) structure
122350-74-7 structure
Product Name:10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one, 5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)- (9CI)
CAS No:122350-74-7
MF:C23H28O7
MW:416.5
CID:159566
PubChem ID:14352824
Update Time:2024-03-01

10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one, 5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one,5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)-(9CI)
    • 10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one,5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, stereoisomer
    • Kadsulignan A
    • CID 138112172
    • 10H-5,12a-Epoxydibenzo[a,c]cycloocten-10-one, 5,6,7,8-tetrahydro-1,2,3,11,12-pentamethoxy-6,7-dimethyl-, (5R,6R,7R,12aS)- (9CI)
    • KadsulignanA
    • 122350-74-7
    • Inchi: 1S/C23H28O7/c1-11-8-13-9-15(24)19(26-4)22(29-7)23(13)17-14(18(30-23)12(11)2)10-16(25-3)20(27-5)21(17)28-6/h9-12,18H,8H2,1-7H3/t11?,12?,18-,23-/m0/s1
    • InChI Key: ASRSGPWPPWDGFA-VNGHIMSSSA-N
    • SMILES: O1[C@@H]2C3C=C(C(=C(C=3[C@]31C(=C(C(C=C3CC(C)C2C)=O)OC)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 416.18350323g/mol
  • Monoisotopic Mass: 416.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 612.2±55.0 °C(Predicted)
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